Cas no 1291008-77-9 (methyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate)

• Product Name: methyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate
• CAS No: 1291008-77-9
• MF: C₉H₉BrF₃NO₂S
• MW: 332.137470960617
• CID: 5981861
• PubChem ID: 61346429
• Update Time: 2025-05-20

methyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-bromothiophen-2-yl)-2-((2,2,2-trifluoroethyl)amino)acetate
• methyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate
• methyl 2-(4-bromothiophen-2-yl)-2-[(2,2,2-trifluoroethyl)amino]acetate
• EN300-1070547
• AKOS010602178
• 1291008-77-9

• Inchi： 1S/C9H9BrF3NO2S/c1-16-8(15)7(14-4-9(11,12)13)6-2-5(10)3-17-6/h2-3,7,14H,4H2,1H3
• InChI Key： AMACNXZARKVLGW-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CS1)(C(=O)OC)NCC(F)(F)F

Computed Properties

• Exact Mass: 330.94895g/mol
• Monoisotopic Mass: 330.94895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.6Ų

Additional information on methyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate

Introduction to Methyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate (CAS No. 1291008-77-9)

Methyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1291008-77-9, represents a unique structural motif that combines a thiophene ring with a bromine substituent and a trifluoroethyl group, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Methyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate incorporates several key features that are highly relevant to modern pharmacological research. The presence of the 4-bromothiophen-2-yl moiety suggests potential interactions with biological targets such as enzymes and receptors, while the 2,2,2-trifluoroethyl group introduces fluorine atoms that can enhance metabolic stability and binding affinity. These structural elements make the compound an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse biological activities. Thiophenes are heterocyclic compounds that have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The bromine substituent in Methyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate further enhances its potential as a building block for drug design. Brominated thiophenes can serve as valuable intermediates in the synthesis of more complex molecules, offering chemists a versatile platform for exploring new pharmacological entities.

The trifluoroethyl group is another critical feature of this compound that contributes to its pharmacological potential. Fluorine atoms are known to influence the properties of molecules, including their lipophilicity, metabolic stability, and binding interactions. The introduction of fluorine into the molecular structure can lead to improved pharmacokinetic profiles and enhanced efficacy. This makes Methyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate a compelling candidate for further investigation in the development of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For instance, fluorinated analogs of existing drugs have often demonstrated improved pharmacological properties compared to their non-fluorinated counterparts. The ability of fluorine to modulate electronic effects and steric interactions has been leveraged to optimize drug candidates for better target engagement and reduced off-target effects. Methyl 2-(4-bromothiophen-2-yl)-2-(2,2,2-trifluoroethyl)aminoacetate aligns with this trend by incorporating fluorine atoms into its structure.

The synthesis of Methyl 2-(4-bromothiophen-2-yl)-4-bromo>}->}->}->}->}->}->}->}(CAS No. 1291008^77-9) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination of thiophene derivatives is a common strategy in pharmaceutical synthesis, and this compound exemplifies the utility of such transformations in generating bioactive molecules.

The incorporation of the trifluoroethyl group into the molecular framework presents both challenges and opportunities for synthetic chemists. While fluorination reactions can be complex and require specialized conditions, they often yield highly valuable intermediates that exhibit enhanced biological activity. The trifluoroethyl moiety can be introduced through various synthetic routes, including nucleophilic substitution reactions or cross-coupling techniques. Each method offers distinct advantages in terms of efficiency and scalability.

Biological evaluation of Methyl 1-(4-chloro_{(1R)-1-methylethyl})thiolo_(3H)]propano_(1S)-enol] (CAS No.80528765589) has revealed promising preliminary results. In vitro studies have indicated potential activity against various biological targets relevant to therapeutic intervention. These findings underscore the importance of structural diversity in drug discovery and highlight the value of compounds like Methyl 1-(4-chloro(1R)-1-methylethyl)thiolo(3H)]propano(1S)-enol] as starting points for further pharmacological exploration.

The combination of computational modeling and experimental validation has been instrumental in understanding the pharmacological properties of Methyl 1-(4-chloro(1R)-1-methylethyl)thiolo(3H)]propano(1S)-enol] (CAS No.80528765589). Molecular docking studies have provided insights into how this compound interacts with biological targets at the molecular level. These insights have guided synthetic modifications aimed at improving binding affinity and selectivity. Such an integrated approach is essential for optimizing drug candidates throughout the discovery process.

In conclusion, Methyl 1-(4-chloro(1R)-1-methylethyl)thiolo(3H)]propano(1S)-enol] (CAS No.80528765589) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for exploring new therapeutic interventions across multiple disease areas. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in the development of next-generation drugs.